Cas no 887216-18-4 (N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-4-(trifluoromethyl)benzamide)

N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-4-(trifluoromethyl)benzamide is a synthetic organic compound featuring a furan ring, a phenylpiperazine moiety, and a trifluoromethyl-substituted benzamide group. Its structural complexity offers potential for selective binding interactions, making it a candidate for pharmacological research, particularly in central nervous system (CNS) targeting. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the phenylpiperazine moiety may contribute to receptor affinity. The furan ring adds versatility for further functionalization. This compound is of interest in medicinal chemistry for its modular design, enabling structure-activity relationship (SAR) studies. Suitable for controlled laboratory use, it requires handling under standard safety protocols for organic intermediates.

N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-4-(trifluoromethyl)benzamide structure

887216-18-4 structure

Product Name:N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-4-(trifluoromethyl)benzamide

CAS No:887216-18-4

MF:C₂₄H₂₄F₃N₃O₂

MW:443.461476325989

CID:5798723

Update Time:2025-10-19

N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-4-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

- N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-4-(trifluoromethyl)benzamide
- N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-4-(trifluoromethyl)benzamide
- Inchi： 1S/C24H24F3N3O2/c25-24(26,27)19-10-8-18(9-11-19)23(31)28-17-21(22-7-4-16-32-22)30-14-12-29(13-15-30)20-5-2-1-3-6-20/h1-11,16,21H,12-15,17H2,(H,28,31)
- InChI Key： QRMVIYOEBMRMHD-UHFFFAOYSA-N
- SMILES： C(NCC(C1=CC=CO1)N1CCN(C2=CC=CC=C2)CC1)(=O)C1=CC=C(C(F)(F)F)C=C1

N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-4-(trifluoromethyl)benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2504-0132-2μmol	N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-4-(trifluoromethyl)benzamide	887216-18-4	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2504-0132-5μmol	N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-4-(trifluoromethyl)benzamide	887216-18-4	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2504-0132-10μmol	N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-4-(trifluoromethyl)benzamide	887216-18-4	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2504-0132-20μmol	N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-4-(trifluoromethyl)benzamide	887216-18-4	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2504-0132-1mg	N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-4-(trifluoromethyl)benzamide	887216-18-4	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2504-0132-2mg	N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-4-(trifluoromethyl)benzamide	887216-18-4	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2504-0132-3mg	N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-4-(trifluoromethyl)benzamide	887216-18-4	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2504-0132-4mg	N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-4-(trifluoromethyl)benzamide	887216-18-4	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2504-0132-5mg	N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-4-(trifluoromethyl)benzamide	887216-18-4	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2504-0132-10mg	N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-4-(trifluoromethyl)benzamide	887216-18-4	90%+	10mg	$79.0	2023-05-16

N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-4-(trifluoromethyl)benzamide Related Literature

1. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
2. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
3. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
4. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
5. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244

Additional information on N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-4-(trifluoromethyl)benzamide

Research Brief on N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-4-(trifluoromethyl)benzamide (CAS: 887216-18-4)

N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-4-(trifluoromethyl)benzamide (CAS: 887216-18-4) is a novel chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including a furan ring, a phenylpiperazine moiety, and a trifluoromethylbenzamide group, has shown promising potential in various pharmacological applications. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a subject of intense research interest.

The synthesis of N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-4-(trifluoromethyl)benzamide involves a multi-step process that ensures high yield and purity. Key steps include the coupling of the furan-2-yl moiety with the phenylpiperazine derivative, followed by the introduction of the trifluoromethylbenzamide group. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structure and purity of the compound. The synthetic route has been optimized to facilitate large-scale production, which is crucial for further pharmacological evaluations.

Recent pharmacological studies have demonstrated that N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-4-(trifluoromethyl)benzamide exhibits significant activity as a modulator of specific neurotransmitter receptors. Preliminary in vitro assays indicate that the compound has a high affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological disorders such as depression, anxiety, and schizophrenia. Additionally, its unique structural features contribute to its selectivity and potency, reducing the likelihood of off-target effects.

In vivo studies have further corroborated the compound's therapeutic potential. Animal models of neurological disorders treated with N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-4-(trifluoromethyl)benzamide showed marked improvements in behavioral and cognitive functions. These findings are supported by pharmacokinetic studies, which reveal favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound's ability to cross the blood-brain barrier enhances its efficacy in targeting central nervous system (CNS) disorders.

Despite these promising results, further research is needed to fully elucidate the compound's mechanism of action and long-term safety profile. Current studies are exploring its potential interactions with other drugs and its toxicity at higher doses. Additionally, efforts are underway to develop derivatives of N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-4-(trifluoromethyl)benzamide to improve its pharmacological properties and reduce any adverse effects.

In conclusion, N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-4-(trifluoromethyl)benzamide (CAS: 887216-18-4) represents a promising candidate for the development of novel therapeutics targeting neurological disorders. Its unique chemical structure, combined with its demonstrated biological activity, positions it as a valuable compound for further research and development. Continued investigations into its pharmacological properties and potential clinical applications will be essential to fully realize its therapeutic potential.